Cas no 54202-09-4 (Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate)

• Product Name: Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate
• CAS No: 54202-09-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD20699126
• CID: 4728567
• PubChem ID: 59379428
• Update Time: 2025-06-10

Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate
• IFLWFAYRFUPNPT-UHFFFAOYSA-N
• SCHEMBL4743712
• BS-17036
• CS-0092260
• 54202-09-4
• EN300-8633303
• AKOS027338950
• DTXSID901201529
• MFCD20699126
• methyl4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate
• Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate

• MDL： MFCD20699126
• Inchi： 1S/C11H19NO2/c1-14-9(13)11-5-2-10(8-12,3-6-11)4-7-11/h2-8,12H2,1H3
• InChI Key： IFLWFAYRFUPNPT-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(CN)(CC1)CC2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 0.8

Additional information on Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate

Recent Advances in the Study of Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate (CAS: 54202-09-4)

The compound Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate (CAS: 54202-09-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its rigid framework and functional versatility, has been explored for its potential applications in drug design, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its promising pharmacological properties.

One of the key advancements in the study of this compound is its role as a building block in the synthesis of complex molecules. Researchers have utilized its unique bicyclo[2.2.2]octane scaffold to design inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and inflammatory diseases. The presence of both the aminomethyl and carboxylate functional groups allows for further derivatization, enabling the creation of libraries of compounds with diverse biological activities. Recent publications highlight its use in the development of potent and selective inhibitors, demonstrating its utility in medicinal chemistry.

In addition to its synthetic applications, Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate has been investigated for its potential as a central nervous system (CNS) active agent. Studies have shown that derivatives of this compound exhibit affinity for neurotransmitter receptors, particularly those involved in pain modulation and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed significant activity as NMDA receptor antagonists, suggesting their potential in treating conditions such as Alzheimer's disease and chronic pain.

Another area of interest is the compound's application in antimicrobial research. Recent findings indicate that structurally modified versions of Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate exhibit broad-spectrum antibacterial and antifungal activities. These derivatives have been tested against resistant strains of bacteria, showing promising results in vitro. The mechanism of action appears to involve disruption of microbial cell membranes, making these compounds candidates for further development as novel antibiotics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate derivatives. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural optimization and formulation strategies to overcome these hurdles, with several preclinical studies currently underway.

In conclusion, Methyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate (CAS: 54202-09-4) represents a versatile and promising scaffold in pharmaceutical research. Its applications span from enzyme inhibition to CNS modulation and antimicrobial activity, highlighting its potential in addressing unmet medical needs. Future studies will likely focus on refining its derivatives for improved efficacy and safety, paving the way for its eventual clinical application.